Cas no 25945-96-4 (2-(Benzyloxy)-4-nitroaniline)
2-(Benzyloxy)-4-nitroaniline Properties
Names and Identifiers
-
- 2-(Benzyloxy)-4-nitroaniline
- 2-(benzyloxy)-4-nitrobenzenamine
- 4-nitro-2-phenylmethoxyaniline
- 2-(3-CHLOROPHENYL)-3-(DIMETHYLAMINO)ACRYLALDEHYDE
- 2-Benzyloxy-4-nitroanilin
- 2-benzyloxy-4-nitro-aniline
- 2-benzyloxy-4-nitro-phenylamine
- 4-nitro-2-phenylmethoxy-aniline
- ghl.PD_Mitscher_leg0.610
- 2-Benzyloxy-4-nitrophenylamine
- D82034
- 25945-96-4
- MFCD00276800
- AKOS027383360
- Benzenamine, 4-nitro-2-(phenylmethoxy)-
- OTBQGZCBYVALOL-UHFFFAOYSA-N
- SCHEMBL3298587
- AE-562/12222111
- BS-16791
- DB-046797
- DTXSID70379699
- 2-(benzyloxy)-4-nitroaniline
- CS-0156197
- +Expand
-
- MFCD00276800
- OTBQGZCBYVALOL-UHFFFAOYSA-N
- InChI=1S/C13H12N2O3/c14-12-7-6-11(15(16)17)8-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9,14H2
- C1=CC=C(C=C1)COC2=C(C=CC(=C2)[N+](=O)[O-])N
Computed Properties
- 244.08500
- 1
- 4
- 3
- 244.08479225g/mol
- 18
- 274
- 0
- 0
- 0
- 0
- 0
- 1
- 2.5
- 81.1Ų
Experimental Properties
- 3.86040
- 81.07000
2-(Benzyloxy)-4-nitroaniline Security Information
2-(Benzyloxy)-4-nitroaniline Customs Data
- 2922199090
-
China Customs Code:
2922199090Overview:
2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(Benzyloxy)-4-nitroaniline Price
2-(Benzyloxy)-4-nitroaniline Related Literature
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Jingxi Cheng,Yuping Zhou,Shidang Xu,Yujun Xie,Duo Mao,Wenbo Wu J. Mater. Chem. B, 2022,10, 5008-5015
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E. Theuwissen,E. J. Magdeleyns,L. A. J. L. M. Braam,K. J. Teunissen,M. H. Knapen,I. A. G. Binnekamp,M. J. H. van Summeren,C. Vermeer Food Funct., 2014,5, 229-234
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Naijin Wu,Baoshan Li,Jianjun Liu,Shengli Zuo,Yunchen Zhao RSC Adv., 2016,6, 13461-13468
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Anindita Das,Suhrit Ghosh Chem. Commun., 2014,50, 11657-11660
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Shyh-Chyang Luo,Jiang Jiang,Sean S. Liour,Shujun Gao,Jackie Y. Ying,Hsiao-hua Yu Chem. Commun., 2009, 2664-2666
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Francis Taulelle,Charlotte Martineau,Karim Adil CrystEngComm, 2013,15, 3430-3435
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Nanhai Singh,Abhinav Kumar,Kieran C. Molloy,Mary F. Mahon Dalton Trans., 2008, 4999-5007
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Wenxia Pan,Gengtao Guo,Yuhang Zheng,Jianhong Zhu,Cheng Liu RSC Adv., 2021,11, 39399-39411
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Liming Hu,Enric Calucho,Celia Fuentes-Chust,Andrea Idili,Ruslan Álvarez-Diduk,Lourdes Rivas Lab Chip, 2022,22, 2938-2943
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Teresa Jeffries,Barry J. Coles J. Anal. At. Spectrom., 2004,19, 1275-1277